4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 7-methoxy-4-methyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H14O2/c1-8-5-6-13-11-7-9(12-2)3-4-10(8)11/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: KTSMDFCWNABPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC2=C1C=CC(=C2)OC

Description

4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The alkene mixture of step (b) (29 g) was dissolved in ethanol (300 ml) and hydrogenated in the presence of 5% palladium on charcoal (1.0 g) at 45 psi; until hydrogen uptake had ceased. The catalyst was filtered off through a supercel filter aid and the filtrate was evaporated to give the desired compound 29.2 g (99.4%). NMR and MS analysis were correct for the required compound.